Cas no 2548979-45-7 (2-cyclopropyl-6-ethyl-N-(4-methanesulfonylphenyl)pyrimidin-4-amine)

• Product Name: 2-cyclopropyl-6-ethyl-N-(4-methanesulfonylphenyl)pyrimidin-4-amine
• CAS No: 2548979-45-7
• MF: C₁₆H₁₉N₃O₂S
• MW: 317.405962228775
• CID: 5311206
• PubChem ID: 154829046
• Update Time: 2025-10-30

2-cyclopropyl-6-ethyl-N-(4-methanesulfonylphenyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• F6789-4411
• 2548979-45-7
• AKOS040730434
• 2-cyclopropyl-6-ethyl-N-(4-methanesulfonylphenyl)pyrimidin-4-amine
• 2-Cyclopropyl-6-ethyl-N-[4-(methylsulfonyl)phenyl]-4-pyrimidinamine

• Inchi： 1S/C16H19N3O2S/c1-3-12-10-15(19-16(18-12)11-4-5-11)17-13-6-8-14(9-7-13)22(2,20)21/h6-11H,3-5H2,1-2H3,(H,17,18,19)
• InChI Key： TYAPPMGZFMWADH-UHFFFAOYSA-N
• SMILES： C1(C2CC2)=NC(CC)=CC(NC2=CC=C(S(C)(=O)=O)C=C2)=N1

Computed Properties

• Exact Mass: 317.11979803g/mol
• Monoisotopic Mass: 317.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• Density: 1.298±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 524.3±50.0 °C(Predicted)
• pka: 7.21±0.10(Predicted)

Additional information on 2-cyclopropyl-6-ethyl-N-(4-methanesulfonylphenyl)pyrimidin-4-amine

Introduction to 2-Cyclopropyl-6-ethyl-N-(4-methanesulfonylphenyl)pyrimidin-4-amine (CAS No. 2548979-45-7)

2-Cyclopropyl-6-ethyl-N-(4-methanesulfonylphenyl)pyrimidin-4-amine, with the CAS number 2548979-45-7, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the cyclopropyl and ethyl substituents, as well as the methanesulfonylphenyl group, contribute to its distinct pharmacological properties.

The development and characterization of 2-cyclopropyl-6-ethyl-N-(4-methanesulfonylphenyl)pyrimidin-4-amine have been driven by its potential as a lead compound in drug discovery. Recent studies have highlighted its promising activity in various biological assays, making it a valuable candidate for further investigation. The compound's structure has been optimized through rational design and synthetic modifications to enhance its potency and selectivity.

In terms of synthesis, 2-cyclopropyl-6-ethyl-N-(4-methanesulfonylphenyl)pyrimidin-4-amine can be prepared through a multi-step process involving the coupling of appropriate intermediates. Key synthetic steps include the formation of the pyrimidine core, introduction of the cyclopropyl and ethyl substituents, and the final N-substitution with the methanesulfonylphenyl group. The synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The biological evaluation of 2-cyclopropyl-6-ethyl-N-(4-methanesulfonylphenyl)pyrimidin-4-amine has revealed its potential as an inhibitor of specific enzymes and receptors. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, it has demonstrated anti-inflammatory properties by modulating the activity of inflammatory cytokines and enzymes.

One of the notable features of 2-cyclopropyl-6-ethyl-N-(4-methanesulfonylphenyl)pyrimidin-4-amine is its favorable pharmacokinetic profile. Preclinical studies have indicated that it has good oral bioavailability, low toxicity, and a favorable safety margin. These properties make it an attractive candidate for further preclinical and clinical development.

In the context of drug discovery, 2-cyclopropyl-6-ethyl-N-(4-methanesulfonylphenyl)pyrimidin-4-amine has been evaluated in various in vitro and in vivo models. In vitro assays have demonstrated its ability to inhibit target enzymes with high selectivity and potency. In vivo studies have further confirmed its efficacy in animal models of disease, such as cancer and inflammatory disorders.

The mechanism of action of 2-cyclopropyl-6-ethyl-N-(4-methanesulfonylphenyl)pyrimidin-4-amine is being extensively studied to understand its therapeutic potential fully. Current research suggests that it exerts its effects by binding to specific protein targets, leading to downstream signaling pathway modulation. This mechanism is crucial for understanding its therapeutic applications and optimizing its use in clinical settings.

In addition to its therapeutic potential, 2-cyclopropyl-6-ethyl-N-(4-methanesulfonylphenyl)pyrimidin-4-amine has also been explored for its use as a tool compound in basic research. Its unique structure and biological activity make it a valuable probe for studying enzyme function and signaling pathways. Researchers are using this compound to gain insights into the molecular mechanisms underlying various diseases.

The future development of 2-cyclopropyl-6-ethyl-N-(4-methanesulfonylphenyl)pyrimidin-4-amine is promising, with ongoing efforts focused on optimizing its pharmacological properties and advancing it through clinical trials. Preclinical data suggest that this compound has the potential to address unmet medical needs in areas such as oncology and inflammation. As research progresses, it is expected that this compound will contribute significantly to the development of new therapeutic strategies.

In conclusion, 2-cyclopropyl-6-ethyl-N-(4-methanesulfonylphenyl)pyrimidin-4-amine (CAS No. 2548979-45-7) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Its unique structural features, favorable pharmacokinetic profile, and potent biological effects make it an exciting candidate for further investigation in both academic research and pharmaceutical development.